Cas no 15318-60-2 (Nitric acid, ammoniumcerium(3+) salt (5:2:1))

• Product Name: Nitric acid, ammoniumcerium(3+) salt (5:2:1)
• CAS No: 15318-60-2
• MF: CeH₁₂N₅O₁₆
• MW: 478.235177993774
• CID: 154880
• Update Time: 2025-08-02

Nitric acid, ammoniumcerium(3+) salt (5:2:1) Chemical and Physical Properties

Names and Identifiers

• Nitric acid, ammoniumcerium(3+) salt (5:2:1)
• diazanium,cerium(3+),pentanitrate,tetrahydrate
• cerium(3+) diammonium tetrahydrate pentanitronate
• AMMONIUM CEROUS NITRATE
• CEROUS AMMONIUM NITRATE
• CEROUS AMMONIUM NITRATE HYDRATE
• CEROUS AMMONIUM NITRATE, HYDRATED
• AMMONIUM CERIUM(III) NITRATE TETRAHYDRATE
• nitricacid,ammoniumcerium(3++)salt(5:2:1)
• DIAMMONIUM CERIUM(III) NITRATE TETRAHYDRATE
• Nitricacid,ammoniumcerium(3+)salt(5:2:1)

• Inchi： 1S/Ce.4NO3.H3N.4H2O/c;4*2-1(3)4;;;;;/h;;;;;1H3;4*1H2/q+3;4*-1;;;;;/p+1
• InChI Key： IDDVVGWTUJSOIV-UHFFFAOYSA-O
• SMILES： [NH4+].[Ce+3].[N+]([O-])(=O)[O-].[N+]([O-])(=O)[O-].[N+]([O-])(=O)[O-].[N+]([O-])(=O)[O-].[H]O[H].[H]O[H].[H]O[H].[H]O[H]

Computed Properties

• Exact Mass: 477.93300

Experimental Properties

• Melting Point: 74℃ [CRC10]
• PSA: 312.44000
• LogP: 1.25540
• Solubility: g/100g anhydrous, H2O: 242 (10°C), 276 (20°C), 318 (30°), 376 (40°), 681 (60°C) [LAN05]

Additional information on Nitric acid, ammoniumcerium(3+) salt (5:2:1)

Recent Advances in the Application of Nitric Acid, Ammoniumcerium(3+) Salt (5:2:1) (CAS: 15318-60-2) in Chemical and Biomedical Research

Nitric acid, ammoniumcerium(3+) salt (5:2:1), with the CAS number 15318-60-2, is a cerium-based compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical and chemical research. This compound, often referred to as ceric ammonium nitrate (CAN) in industrial contexts, is widely used as an oxidizing agent in organic synthesis and has shown promise in various biomedical applications, including catalysis, drug delivery, and antimicrobial activity. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and emerging applications in the chemical and biomedical fields.

Recent studies have explored the catalytic properties of CAN (15318-60-2) in organic transformations, such as the oxidation of alcohols and the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated that CAN serves as an efficient catalyst for the oxidative cleavage of C-C bonds under mild conditions, offering a greener alternative to traditional methods that rely on toxic heavy metals. The study highlighted the compound's high selectivity and recyclability, making it an attractive candidate for sustainable chemical synthesis.

In the biomedical domain, researchers have investigated the antimicrobial and anti-inflammatory properties of CAN. A 2022 study in Biomaterials Science reported that CAN exhibits potent antibacterial activity against multidrug-resistant strains, including Staphylococcus aureus and Escherichia coli. The study proposed that the redox-active cerium ions in CAN disrupt bacterial cell membranes and generate reactive oxygen species (ROS), leading to bacterial cell death. Additionally, preliminary in vivo experiments suggested that CAN could mitigate inflammation in wound healing models, further expanding its potential therapeutic applications.

Another area of interest is the use of CAN in drug delivery systems. A 2023 paper in Advanced Functional Materials described the development of CAN-incorporated nanoparticles for targeted cancer therapy. The researchers utilized the compound's redox properties to trigger the release of chemotherapeutic agents in response to the tumor microenvironment's oxidative stress. This approach not only enhanced drug efficacy but also minimized off-target effects, showcasing CAN's versatility in advanced drug delivery platforms.

Despite these promising findings, challenges remain in the large-scale application of CAN, particularly concerning its stability and biocompatibility. A 2023 review in Chemical Reviews emphasized the need for further studies to optimize the synthesis and formulation of CAN to ensure its safe and effective use in clinical settings. Researchers are also exploring hybrid materials that combine CAN with polymers or other nanomaterials to improve its performance and reduce potential toxicity.

In conclusion, Nitric acid, ammoniumcerium(3+) salt (5:2:1) (CAS: 15318-60-2) continues to be a compound of significant interest in both chemical and biomedical research. Its unique properties as an oxidizing agent, antimicrobial, and drug delivery enhancer position it as a valuable tool for addressing contemporary challenges in synthetic chemistry and medicine. Future research should focus on overcoming current limitations and unlocking its full potential in industrial and therapeutic applications.